3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-N-(4-methoxybenzyl)-4-methylpentan-1-amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
[3-(2,2-DIMETHYLOXAN-4-YL)-4-METHYLPENTYL][(4-METHOXYPHENYL)METHYL]AMINE: is an organic compound that features a complex structure with both aliphatic and aromatic components
Properties
Molecular Formula |
C21H35NO2 |
|---|---|
Molecular Weight |
333.5 g/mol |
IUPAC Name |
3-(2,2-dimethyloxan-4-yl)-N-[(4-methoxyphenyl)methyl]-4-methylpentan-1-amine |
InChI |
InChI=1S/C21H35NO2/c1-16(2)20(18-11-13-24-21(3,4)14-18)10-12-22-15-17-6-8-19(23-5)9-7-17/h6-9,16,18,20,22H,10-15H2,1-5H3 |
InChI Key |
FGCOYXVIXSZYRW-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C(CCNCC1=CC=C(C=C1)OC)C2CCOC(C2)(C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions:
Starting Materials: The synthesis begins with 2,2-dimethyloxane-4-carbaldehyde and ethyl cyanoacetate.
Initial Reaction: 2,2-dimethyloxane-4-carbaldehyde reacts with ethyl cyanoacetate to form ethyl 2-cyano-3-(2,2-dimethyloxan-4-yl)prop-2-enoate.
Grignard Reaction: The intermediate product undergoes a Grignard reaction with isopropylmagnesium bromide to yield ethyl 2-cyano-3-(2,2-dimethyloxan-4-yl)-4-methylpentanoate.
Nitrile Formation: Elimination of the ester group from the latter compound leads to the formation of 3-(2,2-dimethyloxan-4-yl)-4-methylpentanenitrile.
Reduction: The nitrile is reduced using lithium aluminium hydride to produce the desired amine
Industrial Production Methods: The industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions, particularly at the aromatic methoxy group, forming phenolic derivatives.
Reduction: Reduction of the nitrile group to an amine is a key step in its synthesis.
Substitution: The aromatic ring can participate in electrophilic substitution reactions, such as nitration or halogenation.
Common Reagents and Conditions:
Oxidation: Reagents like potassium permanganate or chromium trioxide.
Reduction: Lithium aluminium hydride or sodium borohydride.
Substitution: Nitration with nitric acid and sulfuric acid, halogenation with halogens in the presence of a catalyst.
Major Products:
Oxidation: Phenolic derivatives.
Reduction: Primary amines.
Substitution: Nitro or halogenated aromatic compounds.
Scientific Research Applications
Chemistry: .
Mechanism of Action
The exact mechanism of action for this compound would depend on its specific applicationThe pathways involved would vary based on the target molecule and the context of its use .
Comparison with Similar Compounds
- 3-(2,2-Dimethyloxan-4-yl)-4-methylpentanenitrile
- Ethyl 2-cyano-3-(2,2-dimethyloxan-4-yl)-4-methylpentanoate
Uniqueness:
- The presence of both aliphatic and aromatic components in [3-(2,2-DIMETHYLOXAN-4-YL)-4-METHYLPENTYL][(4-METHOXYPHENYL)METHYL]AMINE makes it versatile for various chemical reactions.
- Its structural complexity allows for diverse applications in synthesis and potential biological activity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
